![molecular formula C17H13BrN2O2 B2812038 2-bromo-N-((5-(furan-3-yl)pyridin-3-yl)methyl)benzamide CAS No. 2034429-27-9](/img/structure/B2812038.png)
2-bromo-N-((5-(furan-3-yl)pyridin-3-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a benzamide derivative, which is an organic compound containing a carboxamide group that is attached to a benzene ring . Benzamides and their derivatives are known to have a wide range of biological activities and are used in the synthesis of various pharmaceutical compounds .
Synthesis Analysis
While specific synthesis methods for this compound are not available, benzamide derivatives are often synthesized through reactions involving carboxylic acids and amines . In some cases, boronic esters are used as building blocks in organic synthesis .Chemical Reactions Analysis
Benzamide derivatives can undergo a variety of chemical reactions, depending on the other functional groups present in the molecule. For example, they can participate in reactions such as protodeboronation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. Benzamides generally have a high melting point and are usually solid at room temperature .Scientific Research Applications
Antibacterial Activity
Furan derivatives, such as the compound , have been found to have significant antibacterial activity . They have been used in the creation of numerous innovative antibacterial agents to combat microbial resistance . This is particularly important given the global issue of microbial resistance due to the ineffectiveness of currently available antimicrobial medicines .
Antimicrobial Drugs
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics, and as a result, they have been employed as medicines in a number of distinct disease areas . They are one of the most powerful tools in the fight against bacterial strain-caused infection .
Anti-ulcer Medication
Furan has a variety of therapeutic advantages, such as anti-ulcer . This makes furan derivatives, including the compound , potentially useful in the treatment of ulcers .
Diuretic Medication
Furan derivatives have been found to have diuretic properties . This means they could potentially be used in the treatment of conditions that benefit from increased urine production .
Muscle Relaxant
Furan derivatives have also been found to have muscle relaxant properties . This could potentially make them useful in the treatment of conditions that involve muscle spasms or tension .
Anti-protozoal Medication
Furan derivatives have been found to have anti-protozoal properties . This means they could potentially be used in the treatment of diseases caused by protozoan parasites .
Antiviral, Anti-inflammatory, and Anticancer Medication
Furan derivatives have been found to have a wide range of other therapeutic benefits, including antiviral, anti-inflammatory, and anticancer properties . This makes them potentially useful in the treatment of a wide range of conditions .
Synthesis of Other Compounds
The compound “2-bromo-N-((5-(furan-3-yl)pyridin-3-yl)methyl)benzamide” could potentially be used in the synthesis of other compounds . For example, it was used in the synthesis of 5,6-dehydronorcantharidins .
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-bromo-N-[[5-(furan-3-yl)pyridin-3-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrN2O2/c18-16-4-2-1-3-15(16)17(21)20-9-12-7-14(10-19-8-12)13-5-6-22-11-13/h1-8,10-11H,9H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMAUDQAAVVFZQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCC2=CC(=CN=C2)C3=COC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N-((5-(furan-3-yl)pyridin-3-yl)methyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.